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This document provides a comprehensive overview of the molecular structure of Shionone, a
significant tetracyclic triterpenoid. It details its chemical properties, the methodologies for its
structural elucidation, and its interaction with key biological pathways.

Introduction

Shionone is a naturally occurring tetracyclic triterpenoid and the primary active constituent
isolated from the roots and rhizomes of Aster tataricus, a plant used in traditional Chinese
medicine.[1][2] It is recognized for its unique 6/6/6/6 tetracyclic skeleton with a C-3 carbonyl
group.[1] Shionone has garnered significant interest in the scientific community for its diverse
pharmacological activities, particularly its potent anti-inflammatory effects.[3][4][5] This guide
delves into the core molecular characteristics of Shionone, providing the foundational
knowledge necessary for research and drug development applications.

Molecular Structure and Properties

Shionone is classified as a tetracyclic triterpenoid ketone.[6] Its structure is based on a
perhydrochrysene core, substituted with six methyl groups, an oxo group at the C-2 position,

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b10789575#bc-rfq
https://www.benchchem.com/product/b10789575/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-molecular-structure-of-shionone
https://www.benchchem.com/product/b10789575/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-molecular-structure-of-shionone
https://www.mdpi.com/1420-3049/29/1/189
https://www.researchgate.net/publication/376926080_Pharmacological_Properties_of_Shionone_Potential_Anti-Inflammatory_Phytochemical_against_Different_Diseases
https://www.mdpi.com/1420-3049/29/1/189
https://www.benchchem.com/product/b10789575/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-molecular-structure-of-shionone
https://www.abmole.com/products/shionone.html
https://www.medchemexpress.com/shionone.html
https://pubmed.ncbi.nlm.nih.gov/38202771/
https://www.benchchem.com/product/b10789575/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-molecular-structure-of-shionone
https://www.benchchem.com/product/b10789575/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-molecular-structure-of-shionone
https://pubchem.ncbi.nlm.nih.gov/compound/D_A-Friedo-18_19-secolup-19-en-3-one
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10789575?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

and a 4-methylpent-3-enyl sidechain at the C-8 position.[1][6]

Chemical and Physical Data

The fundamental chemical and physical properties of Shionone are summarized below. This

data is crucial for its identification, characterization, and application in experimental settings.

Property Value Reference(s)

Molecular Formula C30H500 [61[71[8]

Molecular Weight 426.7 g/mol [1][617]
(1R,4aS,4bS,6aS,8R,10aR,10
bS,12aS)-1,4b,6a,8,10a,12a-
hexamethyl-8-(4-methylpent-3-

IUPAC Name [6]
enyl)-1,3,4,4a,5,6,7,9,10,10b,1
1,12-dodecahydrochrysen-2-
one

CAS Number 10376-48-4 [61[71[8]

Appearance Solid [3]

Melting Point 158.5-159.5 °C [8]

N Soluble in Ethanol (3 mg/mL

Solubility ) ) ) [3]

with ultrasonic and warming)
Shionon, D:A-Friedo-18,19-
Synonyms [61[7]

secolup-19-en-3-one

Structural Elucidation Methodologies

The determination of Shionone's complex three-dimensional structure relies on a combination

of modern spectroscopic and analytical techniques. The general workflow involves isolation,

purification, and subsequent analysis by mass spectrometry, NMR spectroscopy, and X-ray

crystallography.
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A generalized workflow for the structural elucidation of Shionone.

Experimental Protocols

While the original papers on the complete synthesis and structural confirmation of Shionone
provide specific details, the following are generalized protocols representative of the
techniques used for the structural elucidation of complex natural products like Shionone.

3.1.1 Mass Spectrometry (MS)
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Mass spectrometry is employed to determine the molecular weight and elemental composition
of a compound and to gain structural insights from its fragmentation patterns.

o Objective: To determine the exact mass and molecular formula of Shionone.

e Instrumentation: A high-resolution mass spectrometer, such as a Quadrupole Time-of-Flight
(Q-TOF) or Orbitrap mass spectrometer, coupled with an appropriate ionization source (e.g.,
Electrospray lonization - ESI).

o Methodology:

o A purified sample of Shionone is dissolved in a suitable solvent (e.g., methanol or
acetonitrile).

o The solution is infused directly or via liquid chromatography (LC) into the ESI source.

o The mass spectrometer is operated in positive ion mode to detect the protonated molecule
[M+H]*.[9]

o Afull scan is performed over a mass range (e.g., m/z 150-800) to identify the parent ion.[9]

o High-resolution mass measurement of the parent ion provides the exact mass, which is
used to calculate the elemental formula (C3oHs00).

o Tandem MS (MS/MS) experiments are conducted by selecting the parent ion and
subjecting it to collision-induced dissociation (CID) to generate characteristic fragment
ions, which help in confirming structural motifs.

3.1.2 Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful technique for determining the precise connectivity and
stereochemistry of organic molecules in solution.

o Objective: To determine the carbon-hydrogen framework and relative stereochemistry of
Shionone.

 Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a
cryoprobe for enhanced sensitivity.
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o Methodology:

o Afew milligrams of pure Shionone are dissolved in a deuterated solvent (e.g.,
Chloroform-d, CDClIs).

o H NMR: A proton NMR spectrum is acquired to identify the number of unique proton
environments, their chemical shifts, integrations (relative number of protons), and coupling
patterns (J-coupling), which reveals adjacent protons.

o 18C NMR: A carbon-13 NMR spectrum is acquired to determine the number of unique
carbon atoms and their chemical environments (e.g., C=0, C=C, CH, CHz, CH3).

o 2D NMR Experiments:

= COSY (Correlation Spectroscopy): Identifies proton-proton (H-H) spin-spin couplings,
helping to piece together fragments of the molecule.

» HSQC (Heteronuclear Single Quantum Coherence): Correlates directly bonded carbon
and proton atoms.

» HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons
and carbons that are two or three bonds away, which is critical for connecting different
spin systems and establishing the overall molecular skeleton.

» NOESY (Nuclear Overhauser Effect Spectroscopy): Reveals through-space proximity of
protons, providing essential information for determining the relative stereochemistry of
the molecule.

3.1.3 Single-Crystal X-ray Crystallography

This technique provides an unambiguous determination of the three-dimensional atomic
arrangement of a molecule in its crystalline state.[10][11]

o Objective: To obtain a definitive 3D structure of Shionone, confirming its absolute
stereochemistry.
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 Instrumentation: A single-crystal X-ray diffractometer equipped with a suitable X-ray source
(e.g., Cu Ka or Mo Ka radiation) and a sensitive detector.[12]

o Methodology:

o Crystallization: High-quality single crystals of Shionone are grown, typically by slow
evaporation of a solvent from a concentrated solution. This is often the most challenging
step.[10]

o Data Collection: A suitable crystal is mounted on the diffractometer and cooled to a low
temperature (e.g., 100 K) to minimize thermal vibrations. The crystal is then irradiated with
a monochromatic X-ray beam.[11]

o As the crystal is rotated, a diffraction pattern consisting of thousands of reflections is
collected by the detector.[13]

o Structure Solution and Refinement: The intensities and positions of the diffraction spots
are processed to generate an electron density map of the molecule.[13] An atomic model
is built into this map and refined computationally to best fit the experimental data, yielding
precise bond lengths, bond angles, and the absolute configuration of the molecule.

Biological Activity and Signaling Pathways

Shionone's therapeutic potential, particularly its anti-inflammatory properties, stems from its
ability to modulate key cellular signaling pathways.[1] Studies have shown that Shionone
targets critical inflammatory mediators and pathways such as NF-kB, NLRP3 inflammasome,
and STAT3.[1][2][5]

The diagram below illustrates a simplified model of Shionone's inhibitory action on pro-
inflammatory signaling cascades.
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Shionone's inhibitory effects on inflammatory signaling pathways.

As depicted, Shionone exerts its anti-inflammatory effects by inhibiting the activation of the
NF-kB pathway and the assembly of the NLRP3 inflammasome, both of which are central to
the production of pro-inflammatory cytokines like TNF-a, IL-6, and IL-1[3.[1][2] This mechanism
underscores its potential as a therapeutic agent for various inflammatory diseases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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